Cas no 1820761-89-4 (N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride)

• Product Name: N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride
• CAS No: 1820761-89-4
• MF: C₂₄H₂₂ClN₃O₂
• MW: 419.903384685516
• CID: 4708412
• Update Time: 2025-05-20

N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride

• Inchi： 1S/C24H21N3O2.ClH/c1-16-14-27(24(29)20-7-3-2-6-19(16)20)15-17-10-12-18(13-11-17)23(28)26-22-9-5-4-8-21(22)25;/h2-13H,1,14-15,25H2,(H,26,28);1H
• InChI Key： WVADSDTWWMTESY-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2C(=C)CN1CC1C=CC(C(NC2C=CC=CC=2N)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 626
• Topological Polar Surface Area: 75.4

Additional information on N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride

Introduction to N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride (CAS No. 1820761-89-4)

N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride, identified by its CAS number 1820761-89-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amide linkage, an aromatic ring system, and a heterocyclic moiety. The presence of these features contributes to its unique chemical properties and potential therapeutic applications. Specifically, the N-(2-Aminophenyl) moiety and the 4-methylidene-1-oxo-3H-isoquinolin-2-yl group are key structural elements that influence its interactions with biological targets.

In recent years, there has been a growing interest in isoquinoline derivatives due to their diverse pharmacological profiles. Isoquinolines are known for their ability to modulate various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific derivative mentioned here, featuring a benzamide group and a hydrochloride salt form, has been investigated for its potential as an inhibitor of enzymes that play critical roles in disease progression.

One of the most compelling aspects of N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride is its reported activity as a kinase inhibitor. Kinases are enzymes that phosphorylate other proteins, thereby regulating a wide range of cellular processes. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. Preclinical studies have demonstrated that this compound can selectively inhibit certain kinases, leading to reduced proliferation and enhanced apoptosis in cancer cell lines.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is crucial for formulation development and administration. This property makes it more suitable for use in pharmaceutical formulations intended for oral or intravenous delivery. The improved solubility also facilitates more efficient absorption and distribution within the body, potentially leading to better therapeutic outcomes.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity and mode of interaction between N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride and target proteins. These studies have provided valuable insights into how the compound exerts its biological effects. For instance, molecular docking simulations have revealed that the benzamide group interacts with the active site of kinases, while the isoquinoline moiety stabilizes the binding through hydrophobic interactions.

The development of novel therapeutic agents often involves optimizing the chemical structure to enhance potency and selectivity while minimizing side effects. In the case of this compound, modifications have been made to improve its pharmacokinetic properties. For example, the introduction of a methylidene group at the 4-position of the isoquinoline ring has been shown to increase binding affinity without compromising selectivity.

Preclinical studies have also explored the potential use of N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride in treating neurodegenerative disorders. Isoquinoline derivatives have been found to exhibit neuroprotective effects by inhibiting oxidative stress and modulating neurotransmitter systems. The amide group in this compound may contribute to its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the complex aromatic ring system present in the molecule.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that have potential therapeutic applications. Rigorous testing is conducted to assess toxicity and ensure safety before moving from preclinical stages to clinical trials. The hydrochloride salt form undergoes stability testing under various conditions to ensure its integrity throughout storage and transportation.

The future prospects for N-(2-Aminophenyl)-4-[(4-methylidene-1-oxo-3H-isoquinolin-2-yl)methyl]benzamide;hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable treatments for patients worldwide.